Cas no 2023988-90-9 (N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide)

• Product Name: N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide
• CAS No: 2023988-90-9
• MF: C₄H₉F₃N₂O₂S
• MW: 206.186670064926
• CID: 5276648
• Update Time: 2025-05-23

N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide
• Methanesulfonamide, N-[1-(aminomethyl)-2,2,2-trifluoroethyl]-

• Inchi： 1S/C4H9F3N2O2S/c1-12(10,11)9-3(2-8)4(5,6)7/h3,9H,2,8H2,1H3
• InChI Key： NUBHYXHFTPLHSD-UHFFFAOYSA-N
• SMILES： S(C)(NC(C(F)(F)F)CN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: -0.4
• Topological Polar Surface Area: 80.6

Additional information on N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide

N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide: A Versatile Scaffold in Modern Medicinal Chemistry

The compound N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide (CAS No. 2023988-90-9) represents a structurally unique class of trifluoromethylated amines that have garnered significant attention in contemporary pharmaceutical research. This molecule combines the trifluoromethyl group (CF₃), a tertiary amine center, and a sulfonamide functional group, all of which contribute to its pharmacological versatility. The strategic placement of fluorine atoms enhances metabolic stability while the sulfonamide motif provides opportunities for hydrogen bonding interactions with biological targets.

Recent studies highlight the importance of fluoro-substituted sulfonamides in drug discovery programs targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways. The 3-amino group in this scaffold acts as a key pharmacophore for modulating receptor-ligand interactions, particularly in the design of selective agonists/antagonists for adrenergic and cholinergic systems. Notably, 2024 research from the Journal of Medicinal Chemistry demonstrated improved bioavailability profiles when compared to traditional non-fluorinated analogs.

Structurally, the methanesulfonamide linkage serves as an efficient bioisostere for carboxylic acid moieties in lead optimization processes. This is particularly relevant in the development of ATP-competitive kinase inhibitors, where sulfonamide groups often occupy the gatekeeper region of enzyme active sites. The trifluoromethyl substitution at C(3) position introduces steric bulk that can influence conformational flexibility and target specificity.

In the context of antiviral drug development, this compound's structural framework has been explored for its potential to disrupt viral protease activity. The trifluoromethyl group's electron-withdrawing properties enhance the electrophilicity of adjacent carbon atoms, creating favorable conditions for covalent interactions with catalytic residues in viral enzymes. Preclinical data from 2024 suggest that such modifications can improve resistance profiles against common viral mutations.

Synthetic approaches to this compound typically involve nucleophilic substitution reactions between methanesulfonyl chloride and appropriately protected amino alcohols followed by deprotection sequences. Advanced methodologies utilizing transition-metal catalysis have enabled efficient regioselective trifluoromethylation under mild reaction conditions, aligning with green chemistry principles emphasized in modern pharmaceutical manufacturing.

From a physicochemical perspective, the compound exhibits moderate lipophilicity (logP ~ 1.8) and good aqueous solubility due to its zwitterionic character arising from the sulfonamide functionality. These properties make it an attractive candidate for both oral and parenteral formulations. Recent computational studies using molecular dynamics simulations have provided insights into its membrane permeability characteristics under various physiological conditions.

The trifluoromethyl group's unique electronic effects have been leveraged in fragment-based drug discovery campaigns targeting orphan nuclear receptors involved in metabolic regulation. The combination of steric bulk from CF₃ and hydrogen bond donor capacity from the amine moiety allows for precise tuning of ligand-receptor binding affinities through structure-activity relationship (SAR) studies.

Notably, this scaffold has shown promise as a building block for multi-target directed ligands (MTDLs). The modular nature of its structure enables parallel synthesis strategies where different functional groups can be appended to address complex disease mechanisms involving multiple pathological pathways simultaneously - an approach increasingly adopted in neurodegenerative disease research programs since 2023.

Environmental impact assessments indicate that this compound follows standard degradation pathways typical of fluorinated organics through microbial oxidation processes rather than photolytic decomposition mechanisms observed in some perfluorochemicals. This characteristic supports its potential use in sustainable pharmaceutical development initiatives prioritizing end-of-life product stewardship.

Ongoing clinical-stage compounds containing similar structural motifs are being evaluated for their efficacy profiles across diverse therapeutic areas including oncology, autoimmune disorders, and infectious diseases. The ability to fine-tune physicochemical properties through subtle structural modifications continues to drive innovation in rational drug design paradigms focused on precision medicine applications.

From an analytical chemistry standpoint, characterization techniques such as NMR spectroscopy and mass spectrometry require special attention due to fluorine's nuclear magnetic resonance properties. The presence of multiple fluorine atoms generates characteristic coupling patterns that aid unambiguous structural confirmation during quality control processes mandated by regulatory agencies like FDA and EMA.

Emerging applications include use as a fluorescent probe component where the trifluoromethyl group enhances quantum yield through intramolecular charge transfer mechanisms activated by specific environmental stimuli - an area actively explored by research groups at leading academic institutions since mid-2024.

In summary, N-(3-amino-1,1,1-trifluoropropan-2-yl)methanesulfonamide exemplifies how strategic incorporation of fluorinated motifs can significantly enhance pharmacological profiles while maintaining synthetic accessibility and environmental compatibility - factors critical to successful translation from bench research to commercial therapeutic products across global healthcare systems.